Cas no 497918-04-4 (Butanedioic acid, (2-nitroheptyl)-, dimethyl ester)

497918-04-4 structure
Product name:Butanedioic acid, (2-nitroheptyl)-, dimethyl ester
CAS No:497918-04-4
MF:C13H23NO6
MW:289.32482457161
CID:1532099
Butanedioic acid, (2-nitroheptyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, (2-nitroheptyl)-, dimethyl ester
- Butanedioic acid, 2-(2-nitroheptyl)-, 1,4-dimethyl ester
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- Inchi: 1S/C13H23NO6/c1-4-5-6-7-11(14(17)18)8-10(13(16)20-3)9-12(15)19-2/h10-11H,4-9H2,1-3H3
- InChI Key: BHJFBIMYVYGOFP-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(CC([N+]([O-])=O)CCCCC)CC(OC)=O
Computed Properties
- Exact Mass: 289.15259
Experimental Properties
- Density: 1.097±0.06 g/cm3(Predicted)
- Boiling Point: 378.4±32.0 °C(Predicted)
- PSA: 95.74
- pka: 8.00±0.13(Predicted)
Butanedioic acid, (2-nitroheptyl)-, dimethyl ester Related Literature
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Qing Chang,Heng Zhang,Xujun Wang,Hongliang Li,Xiangang Xu RSC Adv., 2015,5, 56274-56278
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2. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
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Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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